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Compound of Interest

Compound Name: 2-(2-Bromoethyl)-5-chloropyridine
Cat. No.: B13134521
Get Quote

Introduction & Chemical Identity

2-(2-Bromoethyl)-5-chloropyridine is a bifunctional pyridine derivative characterized by two
distinct reactive sites: an electrophilic alkyl bromide side chain at the C2 position and a
chlorosubstituent at the C5 position. This dual functionality makes it a high-value scaffold for
“fragment-based drug design," allowing sequential functionalization via nucleophilic substitution

(

) and transition-metal-catalyzed cross-coupling.

Physicochemical Profile[1][2][3][4][5]1[6]1[7]1[8][9][10]
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Property Data
IUPAC Name 2-(2-Bromoethyl)-5-chloropyridine
CAS Number 711017-57-1

Cngcontent-ng-c747876706="" _nghost-ng-

¢4038370108="" class="inline ng-star-inserted">

Molecular Formula
H

BrCIN

Molecular Weight 220.49 g/mol

Pyridine ring substituted with a 2-bromoethyl
Structure group at C2 and a chlorine atom at C5.[1][2][3]

[4]

) Off-white to pale yellow solid (low melting) or
Physical State ) ) ]
viscous oil (purity dependent).

Soluble in DCM, THF, Ethyl Acetate; slightly

Solubilit
Y soluble in water.
Sensitive to light and moisture. The alkyl
Stability bromide is prone to hydrolysis or elimination (to

vinylpyridine) under basic conditions.

Synthetic Methodologies

The synthesis of 2-(2-Bromoethyl)-5-chloropyridine requires precise control to avoid
polymerization (vinylpyridine formation) or over-bromination. Two primary routes are
established: Lithiation-Alkylation (High Precision) and Hydroxyethyl Functionalization
(Scalable).

Route A: Lithiation-Alkylation (Laboratory Scale)

This method utilizes lithium-halogen exchange on 2-bromo-5-chloropyridine, followed by
trapping with ethylene oxide. It is preferred for high-purity synthesis as it avoids the harsh
conditions of radical halogenation.
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Protocol:
e Reagents: 2-Bromo-5-chloropyridine (CAS 40473-01-6),

-Butyllithium (

-BuLi), Ethylene Oxide,

o Step 1 (Hydroxyethylation):
o Cool a solution of 2-bromo-5-chloropyridine in anhydrous THF to

under Argon.

o Add

-BuLi (1.1 eq) dropwise. The Lithium-Halogen exchange occurs selectively at the C2
position due to the inductive effect of the ring nitrogen.

o Stir for 30 min, then add Ethylene Oxide (excess).
o Warm to RT and quench with
. Extract to obtain 2-(2-Hydroxyethyl)-5-chloropyridine.
e Step 2 (Bromination):

o Dissolve the alcohol intermediate in DCM at

o Add Carbon Tetrabromide (

, 1.2 eq) and Triphenylphosphine (

, 1.2 eq) (Appel Reaction conditions).
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o Stir for 2 hours. The alcohol is converted to the alkyl bromide with inversion of
configuration (irrelevant here due to achirality) and high chemoselectivity, leaving the C5-
Cl bond intact.

Route B: Radical Hydrobromination (Industrial
Precursor)

Starting from 5-chloro-2-vinylpyridine, this route uses anti-Markovnikov addition or controlled
hydrobromination.

Protocol:

e Precursor: 5-Chloro-2-vinylpyridine (synthesized via Knoevenagel condensation of 5-chloro-
2-methylpyridine and formaldehyde, followed by dehydration).

e Reaction:

[¢]

Dissolve 5-chloro-2-vinylpyridine in Acetic Acid.
o Treat with 33% HBr in Acetic Acid at

to

o Critical Control: Temperature must be kept low to prevent polymerization of the vinyl
group.

o The HBr adds across the double bond. While Markovnikov addition is favored
electronically, the presence of peroxides or specific solvent effects can be manipulated to
favor the terminal bromide, though Route A is generally cleaner for the 2-(2-bromoethyl)

isomer.

Synthetic Workflow Diagram
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Key Transformation Step

|
n-BuLi, -78°C | CBr4, PPh3

]
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(CAS 711017-57-1)
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Caption: Figure 1. High-fidelity synthetic route via Lithiation and Appel Bromination, ensuring
preservation of the C5-Chlorine moiety.

Reactivity & Medicinal Chemistry Applications

This compound acts as a "linchpin” in drug discovery, enabling the construction of ethyl-bridged
pharmacophores.

Mechanism 1: Nucleophilic Substitution ()

The primary application is the alkylation of amines, thiols, or alkoxides. The C2-ethyl bromide is
highly reactive toward nucleophiles.

o Target Class: Antihistamines (H1/H3 antagonists), Neuroleptics.

» Reaction: 2-(2-Bromoethyl)-5-chloropyridine + Secondary Amine (

)

Tertiary Amine Product.

 Significance: This introduces the 5-chloropyridin-2-yl-ethyl motif, a bioisostere for phenylethyl
groups, often improving metabolic stability and basicity profiles.

Mechanism 2: C5-Functionalization (Cross-Coupling)

Once the alkyl chain is derivatized, the C5-Chlorine atom serves as a handle for Palladium-
catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).
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» Selectivity: The C5-Cl bond is less reactive than the alkyl bromide. This allows for
chemoselective derivatization:

o First: Alkylate the side chain (Room Temp).

o Second: Couple the ring (High Temp, Pd Catalyst).

Application Workflow Diagram

Secondary Amine

2-(2-Bromoethyl)-5-chloropyridine (e.q., Piperazine)

SN2 Reaction -
(K2CO3, MeCN, 60°C).'

y

Intermediate:
N-Alkylated Product

Suzuki Coupling
Ar-B(OH)2, Pd(dppf)Cl2)

Final Drug Candidate
(Biaryl Scaffold)

Click to download full resolution via product page

Caption: Figure 2. Sequential functionalization strategy: Side-chain alkylation followed by
heteroaryl cross-coupling.

Handling & Safety Protocols

As an alkyl bromide and halogenated pyridine, this compound presents specific hazards.
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Hazard Class

Description

Mitigation

Acute Toxicity

Harmful if swallowed or
inhaled.[2]

Work in a fume hood; use
N95/P100 equivalent
respiratory protection if

dust/aerosol is generated.

Skin/Eye lrritant

Alkyl bromides are potent
alkylating agents and

lachrymators.

Wear nitrile gloves (double
gloving recommended) and

chemical safety goggles.

May decompose to 5-chloro-2-

vinylpyridine (polymerizable)

Store at

under inert atmosphere
(Argon/Nitrogen). Avoid

Instability )
upon heating or base prolonged exposure to strong
exposure. bases without nucleophiles
present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(2-Bromoethyl)-5-chloropyridine: Technical Guide &
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13134521/docs#2-2-bromoethyl-5-chloropyridine-
technical-guide-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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